Cas no 125568-73-2 (Methyl 5-amino-2,4-difluorobenzoate)

• Product Name: Methyl 5-amino-2,4-difluorobenzoate
• CAS No: 125568-73-2
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• MDL: MFCD09396710
• CID: 63776
• PubChem ID: 22110105
• Update Time: 2025-10-29

Methyl 5-amino-2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2,4-difluorobenzoate
• Benzoic acid, 5-amino-2,4-difluoro-, methyl ester (9CI)
• Benzoic acid, 5-amino-2,4-difluoro-, methyl ester
• methyl 2,4-difluoro-5-aminobenzoate
• methyl 3-amino-4,6-difluorobenzoate
• AC-3878
• CL8575
• CS-W005638
• FT-0652235
• AKOS005063973
• DS-0999
• Methyl5-amino-2,4-difluorobenzoate
• HHAREYZKVHGBEP-UHFFFAOYSA-N
• SY045508
• MFCD09396710
• SCHEMBL3529864
• AM20050048
• A19952
• 125568-73-2
• DTXSID30622491
• Methyl 5-amino-2 pound not4-difluorobenzoate
• EN300-27848
• Z235346295
• 5-AMINO-2,4-DIFLUORO-BENZOIC ACID METHYL ESTER
• Q-103478
• BCP23066
• DB-002132
• methyl 5-amino-2,4-difluoro-benzoate

• MDL： MFCD09396710
• Inchi： 1S/C8H7F2NO2/c1-13-8(12)4-2-7(11)6(10)3-5(4)9/h2-3H,11H2,1H3
• InChI Key： HHAREYZKVHGBEP-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)OC)N)F

Computed Properties

• Exact Mass: 187.04400
• Monoisotopic Mass: 187.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.355
• Boiling Point: 284℃ at 760 mmHg
• Flash Point: 125.6°C
• Refractive Index: 1.524
• PSA: 52.32000
• LogP: 1.91480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-amino-2,4-difluorobenzoate

Methyl 5-amino-2,4-difluorobenzoate (CAS No. 125568-73-2): An Overview

Methyl 5-amino-2,4-difluorobenzoate (CAS No. 125568-73-2) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents and its role in various chemical syntheses.

The molecular structure of Methyl 5-amino-2,4-difluorobenzoate consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, an amino group at the 5 position, and a methoxy group at the 1 position. The presence of these functional groups imparts distinct chemical properties that make it an attractive starting material for a wide range of synthetic transformations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, enhancing its metabolic stability, lipophilicity, and binding affinity to target proteins. Methyl 5-amino-2,4-difluorobenzoate is no exception, as its fluorine substituents contribute to its unique biological activity and potential therapeutic applications.

In the context of pharmaceutical research, Methyl 5-amino-2,4-difluorobenzoate has been explored as a lead compound for the development of new drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions. Additionally, its ability to modulate specific receptors and enzymes has led to investigations into its potential as an antiviral agent and an anticancer drug.

The synthesis of Methyl 5-amino-2,4-difluorobenzoate typically involves a multi-step process that includes the introduction of fluorine atoms and the formation of the amino and methoxy groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 2,4-difluorobenzonitrile with methyl alcohol followed by reduction to form the desired product. Another method involves the direct substitution of a halogenated precursor with ammonia and methanol under appropriate conditions.

Beyond its use as a pharmaceutical intermediate, Methyl 5-amino-2,4-difluorobenzoate has found applications in other areas of chemistry. For example, it serves as a valuable building block in the synthesis of complex organic molecules and natural products. Its reactivity with different electrophiles and nucleophiles allows for the construction of diverse chemical structures with tailored properties.

In terms of safety and handling, it is important to note that while Methyl 5-amino-2,4-difluorobenzoate is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future outlook for Methyl 5-amino-2,4-difluorobenzoate is promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activity. As our understanding of molecular interactions and drug design principles advances, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies.

In conclusion, Methyl 5-amino-2,4-difluorobenzoate (CAS No. 125568-73-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on drug discovery and development projects. As research in this area progresses, we can expect to see more innovative applications emerging from this fascinating molecule.